Cas no 312605-16-6 (ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 312605-16-6
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 5928877
• PubChem ID: 5194574
• Update Time: 2025-05-19

ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate
• ethyl 2-(4-acetylbenzamido)-4-phenylthiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(4-acetylbenzoyl)amino]-4-phenyl-, ethyl ester
• F0018-0122
• AKOS024574213
• SR-01000398386-1
• Z1171328734
• ethyl 2-[(4-acetylbenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• 312605-16-6
• SR-01000398386

• Inchi： 1S/C21H18N2O4S/c1-3-27-20(26)18-17(15-7-5-4-6-8-15)22-21(28-18)23-19(25)16-11-9-14(10-12-16)13(2)24/h4-12H,3H2,1-2H3,(H,22,23,25)
• InChI Key： POKQTXGIBWWNDS-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 312605-16-6)

The compound ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 312605-16-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiazole core with acetylbenzamido and phenyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, medicinal chemistry, and material science due to its ability to modulate biological pathways and enhance molecular interactions.

One of the key reasons for the growing interest in ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate is its relevance to current trends in small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery, this compound's structural features align well with the demand for high-precision chemical tools. Its thiazole ring, for instance, is known to exhibit antimicrobial and anti-inflammatory properties, making it a candidate for antibiotic development and immunomodulatory agents. Additionally, the acetyl and ester functional groups provide sites for further chemical modifications, enabling researchers to tailor its properties for specific applications.

In the context of green chemistry and sustainable synthesis, CAS No. 312605-16-6 has also been explored as a building block for eco-friendly processes. The compound's stability under mild reaction conditions makes it suitable for catalysis and enzymatic transformations, addressing the need for reducing hazardous waste in industrial settings. This aligns with the broader scientific community's focus on environmentally benign methodologies, a topic frequently searched in academic and industrial databases.

Another area where ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate shows promise is in material science. Its aromatic and heterocyclic components contribute to its potential use in organic electronics, such as OLEDs and conductive polymers. The compound's ability to form stable crystalline structures could be leveraged in designing advanced coatings or sensors, meeting the demand for high-performance materials in technology-driven industries.

From a commercial perspective, the synthesis and supply of CAS No. 312605-16-6 are critical for laboratories and manufacturers engaged in high-throughput screening and combinatorial chemistry. Its role as a pharmacophore in drug design underscores its value in accelerating lead compound identification. Furthermore, the compound's compatibility with automated synthesis platforms makes it a practical choice for modern research workflows, a feature highly sought after in AI-driven drug discovery initiatives.

In summary, ethyl 2-(4-acetylbenzamido)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 312605-16-6) represents a multifaceted chemical entity with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes highlights its importance in advancing both therapeutic and technological innovations. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions surrounding molecular design and functional materials.